Cas no 496786-03-9 (Pyrrolidine, 1-[2-(4-ethenylphenyl)ethyl]-)

• Product Name: Pyrrolidine, 1-[2-(4-ethenylphenyl)ethyl]-
• CAS No: 496786-03-9
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• MDL: MFCD33401671
• CID: 1525068
• PubChem ID: 22149524
• Update Time: 2025-06-09

Pyrrolidine, 1-[2-(4-ethenylphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[2-(4-ethenylphenyl)ethyl]-
• 1-[2-(4-ethenylphenyl)ethyl]pyrrolidine
• DTXSID80622966
• 1-[2-(4-ethenylphenyl)ethyl]-pyrrolidine
• SY282917
• A936947
• 496786-03-9
• MFCD33401671
• 1-(4-Vinylphenethyl)pyrrolidine
• SCHEMBL613544

• MDL： MFCD33401671
• Inchi： 1S/C14H19N/c1-2-13-5-7-14(8-6-13)9-12-15-10-3-4-11-15/h2,5-8H,1,3-4,9-12H2
• InChI Key： LMAFWBCYAPNOFK-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC(C=C)=CC=2)CCCC1

Computed Properties

• Exact Mass: 201.15187
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on Pyrrolidine, 1-[2-(4-ethenylphenyl)ethyl]-

Introduction to Pyrrolidine, 1-[2-(4-ethenylphenyl)ethyl]- (CAS No. 496786-03-9)

Pyrrolidine, 1-[2-(4-ethenylphenyl)ethyl]-, identified by its Chemical Abstracts Service (CAS) number 496786-03-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its ethenylphenyl side chain, contribute to its distinctive chemical properties and biological interactions.

The molecular framework of Pyrrolidine, 1-[2-(4-ethenylphenyl)ethyl]- consists of a six-membered saturated ring containing nitrogen, which is a hallmark of pyrrolidine derivatives. This nitrogen atom can participate in hydrogen bonding and other forms of non-covalent interactions, making it a valuable scaffold for drug design. The presence of the 4-ethenylphenyl group introduces a phenolic moiety with potential aromatic stacking interactions and electronic properties that can modulate the compound's reactivity and binding affinity. These structural elements collectively enhance the compound's suitability for various biochemical assays and pharmacological investigations.

In recent years, there has been growing interest in pyrrolidine-based compounds due to their role as key intermediates in the synthesis of bioactive molecules. The 1-[2-(4-ethenylphenyl)ethyl] substituent in this compound suggests a high degree of structural complexity, which may contribute to its ability to interact with multiple biological targets. Such interactions are crucial for developing drugs with enhanced efficacy and reduced side effects. Researchers have been exploring this compound as a potential lead in the discovery of novel therapeutic agents, particularly in areas such as neurology and immunology.

One of the most compelling aspects of Pyrrolidine, 1-[2-(4-ethenylphenyl)ethyl]- is its versatility in chemical modifications. The ethenylphenyl group provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, introducing additional substituents at the phenolic ring can alter the compound's solubility, metabolic stability, and target specificity. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like characteristics.

Recent advancements in computational chemistry have further facilitated the study of Pyrrolidine, 1-[2-(4-ethenylphenyl)ethyl]-. Molecular docking simulations and virtual screening techniques have enabled researchers to predict potential binding modes and interactions with biological targets with high accuracy. These computational approaches have been instrumental in identifying promising derivatives of this compound that may exhibit improved pharmacological profiles. By integrating experimental data with computational models, scientists can accelerate the drug discovery process and reduce the time-to-market for new therapies.

The synthesis of Pyrrolidine, 1-[2-(4-ethenylphenyl)ethyl]- presents both challenges and opportunities for synthetic chemists. The construction of the pyrrolidine ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the 4-ethenylphenyl group necessitates multi-step synthetic strategies that often involve palladium-catalyzed cross-coupling reactions. Despite these challenges, recent innovations in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis.

In conclusion, Pyrrolidine, 1-[2-(4-ethenylphenyl)ethyl]- (CAS No. 496786-03-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile chemical properties make it a valuable tool for drug discovery and development. As research in this field continues to evolve, it is likely that this compound will play an increasingly important role in the design of next-generation therapeutics. The ongoing exploration of its biological activities and synthetic modifications underscores its potential as a cornerstone molecule in medicinal chemistry.